BENGHE Foundational & Exploratory

Check Availability & Pricing

Boc-Thr(Me)-OH safety data sheet information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Boc-Thr(Me)-OH

Cat. No.: B558113

An In-depth Technical Guide to the Safe Handling of Boc-Thr(Me)-OH

Disclaimer: Specific safety data sheets (SDS) for Boc-Thr(Me)-OH (N-tert-Butoxycarbonyl-N-
methyl-L-threonine) were not readily available in the public domain at the time of this writing.
The following information is a compilation of safety data for structurally similar Boc-protected
amino acids and general best practices for handling such laboratory chemicals. Researchers,
scientists, and drug development professionals should always consult the specific SDS
provided by the supplier before handling any chemical and perform their own risk assessment.

Chemical Identification

Identifier Value

Boc-Thr(Me)-OH; N-tert-Butoxycarbonyl-N-
methyl-L-threonine

Chemical Name

Synonyms Boc-N-Me-L-Thr-OH

CAS Number 101759-72-2[1]

Molecular Formula C10H19NO5[1][2]

Molecular Weight 233.26 g/mol [1][2]

Structure (2S,3R)-2-((tert-butoxycarbonyl)

(methyl)amino)-3-hydroxybutanoic acid

Hazard Identification and Classification
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While a specific GHS classification for Boc-Thr(Me)-OH is not available, related Boc-protected
amino acids are generally considered to have low acute toxicity. However, as with any
laboratory chemical, caution is advised. Potential hazards may include:

o Skin and Eye Irritation: Direct contact with the powder or solution may cause irritation.
e Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.

e Unknown Toxicological Properties: The toxicological properties of this specific compound
have not been thoroughly investigated.[3]

It is prudent to handle Boc-Thr(Me)-OH as a potentially hazardous substance.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties.

Property Value Source
Appearance White powder [1]
Purity >98% (NMR) [1]
Solubility Slightly soluble in water. [4]
Storage Temperature 0-8°C or -20°C [1][5]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of the compound and ensure
the safety of laboratory personnel.

Handling

e Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
dust.[6][7]

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.[6]
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e Avoid direct contact with skin and eyes.[3]
e Minimize dust generation during handling.[6]

e Wash hands thoroughly after handling.[6]

Storage

o Store in a tightly sealed container in a cool, dry place.[4][5][7]

 Recommended storage temperatures are typically refrigerated (0-8°C) or frozen (-20°C) to
prevent degradation.[1][5]

o Keep away from incompatible materials such as strong oxidizing agents.

Exposure Controls and Personal Protection

The following table outlines the recommended personal protective equipment.

Control Parameter Recommendation

Use in a well-ventilated area. A chemical fume
Engineering Controls hood is recommended for procedures that may

generate dust.[6][7]

] Wear safety glasses with side-shields or
Eye/Face Protection

goggles.[6]
Skin Protection Wear compatible chemical-resistant gloves.[6]
Body Protection Wear a lab coat.

) ) If dust is generated, a NIOSH-approved N95 or
Respiratory Protection , ,
higher-rated respirator may be necessary.[6]

First-Aid Measures

In case of exposure, follow these first-aid measures:
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is

Inhalation o , _ _
difficult, give oxygen. Seek medical attention.[7]

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ) . e
clothing. Seek medical attention if irritation

persists.[3][7]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

medical attention.[3][7]

) Do NOT induce vomiting. Rinse mouth with
Ingestion . .
water. Seek medical attention.[3][7]

Experimental Protocols
General Weighing and Solution Preparation Protocol

o Preparation: Before opening the container, allow it to equilibrate to room temperature to

prevent moisture condensation.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of Boc-Thr(Me)-OH
powder using a clean spatula and weigh boat.

o Dissolution: Add the powder to the desired solvent in a suitable container. Mix gently until

fully dissolved.

o Storage of Solution: If not for immediate use, store the solution in a tightly sealed container
at the recommended temperature, protected from light if necessary.

Visualizations
Risk Assessment and Management Workflow
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The following diagram illustrates a logical workflow for assessing and managing the risks
associated with handling Boc-Thr(Me)-OH.

Risk Assessment Workflow for Boc-Thr(Me)-OH

Identify Hazards
(Chemical Properties, SDS)

ﬁaluate\
Assess Risks

(Exposure Potential, Severity)

itigate

Implement Control Measures
(PPE, Engineering Controls)

Document Re-evaluate

Develop Safe Work Procedures

Review and Update
(Incident Analysis, New Information)

Click to download full resolution via product page

Caption: Risk assessment and management workflow for Boc-Thr(Me)-OH.
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Hierarchy of Controls for Personal Protective Equipment
(PPE)

This diagram illustrates the hierarchy of controls to minimize exposure to Boc-Thr(Me)-OH,

with the most effective measures at the top.

Hierarchy of Controls

Elimination
(Not Feasible)

Substitution
(Use a safer alternative)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

PPE

(Gloves, Goggles, Lab Coat)
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Caption: Hierarchy of controls for safe handling of Boc-Thr(Me)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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